2-({5-Bromo-2-[(2-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol

• Molecular Formula: C22H21BrFNO2
• Molecular Weight: 430.3 g/mol
• IUPAC Name: 2-[[5-bromo-2-[(2-fluorophenyl)methoxy]phenyl]methylamino]-1-phenylethanol
• InChI: InChI=1S/C22H21BrFNO2/c23-19-10-11-22(27-15-17-8-4-5-9-20(17)24)18(12-19)13-25-14-21(26)16-6-2-1-3-7-16/h1-12,21,25-26H,13-15H2
• InChI Key: XOEDTCUWCRTWLQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(CNCC2=C(C=CC(=C2)Br)OCC3=CC=CC=C3F)O

Description

2-({5-Bromo-2-[(2-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that makes it useful in a variety of applications, including drug discovery, chemical biology, and molecular imaging. In

Mechanism of Action

The mechanism of action of 2-({5-Bromo-2-[(2-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. This compound has been found to be particularly effective at inhibiting the activity of certain kinases, which are enzymes that play a key role in cell signaling and regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({5-Bromo-2-[(2-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol are complex and varied. This compound has been found to have an impact on a wide range of biological processes, including cell signaling, gene expression, and protein synthesis. It has also been found to have an impact on the immune system, and it may have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-({5-Bromo-2-[(2-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol is its versatility. This compound can be used in a wide range of applications, and it has been found to be effective in a variety of experimental settings. However, there are also some limitations to the use of this compound. For example, the synthesis process is complex and time-consuming, and the compound may not be suitable for certain types of experiments.

Future Directions

There are many potential future directions for research involving 2-({5-Bromo-2-[(2-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol. One promising area of research is the development of new drugs based on the structure of this compound. Another potential area of research is the use of this compound in molecular imaging, where it could be used to visualize biological processes in real-time. Additionally, there is potential for this compound to be used in the development of new diagnostic tools for a variety of diseases.

Synthesis Methods

The synthesis of 2-({5-Bromo-2-[(2-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol is a complex process that involves several steps. The first step involves the synthesis of 5-bromo-2-[(2-fluorobenzyl)oxy]benzylamine, which is then reacted with 1-phenylethanol to form the final compound. The synthesis of this compound requires specialized equipment and expertise, and it is not a simple process.

Scientific Research Applications

2-({5-Bromo-2-[(2-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol has been found to have a wide range of applications in scientific research. One of the most promising applications is in drug discovery, where this compound can be used to identify new drug targets and develop new drugs. This compound has also been found to be useful in chemical biology, where it can be used to study the interactions between proteins and other molecules.